76-00-6

1,1,1-Trichloro-2-propanol

In Stock

• CAS RN:
• 76-00-6

• Formula:
• C3H5Cl3O

• InChI:
• InChI=1S/C3H5Cl3O/c1-2(7)3(4,5)6/h2,7H,1H3

• InChIKey:
• HCMBPASAOZIEDZ-UHFFFAOYSA-N

• 1,1,1-Trichloro-2-propanol, also known as 1,1,1-Trichloro-2-propanol, is a useful research compound. Its molecular formula is C3H5Cl3O and its molecular weight is 163.43 g/mol. The purity is usually 95%.

10-Oxoundecanoic acid

In Stock

• CAS RN:
• 676-00-6

• Formula:
• C11H20O3

• InChI:
• InChI=1S/C11H20O3/c1-10(12)8-6-4-2-3-5-7-9-11(13)14/h2-9H2,1H3,(H,13,14)

• InChIKey:
• UKHMENMPHVRROO-UHFFFAOYSA-N

• 9-acetyl pelargonic acid is an oxo carboxylic acid.

methyl 4-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}benzoate

In Stock

• CAS RN:
• 5476-00-6

• Formula:
• C17H13Br3N2O4

• InChI:
• InChI=1S/C17H13Br3N2O4/c1-25-17(24)11-4-2-10(3-5-11)8-21-22-15(23)9-26-16-13(19)6-12(18)7-14(16)20/h2-8H,9H2,1H3,(H,22,23)/b21-8+

• InChIKey:
• OUXCYCJLWBINHE-ODCIPOBUSA-N

• Methyl 4-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}benzoate is a useful research compound. Its molecular formula is C17H13Br3N2O4 and its molecular weight is 549.0 g/mol. The purity is usually 95%.

1,3-dithian-5-ol

In Stock

• CAS RN:
• 89876-00-6

• Formula:
• C4H8OS2

• InChI:
• InChI=1S/C4H8OS2/c5-4-1-6-3-7-2-4/h4-5H,1-3H2

• InChIKey:
• OLPTZSUMVDYELJ-UHFFFAOYSA-N

• 1,3-dithian-5-ol is a useful research compound. Its molecular formula is C4H8OS2 and its molecular weight is 136.2 g/mol. The purity is usually 95%.

11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-

• CAS RN:
• 84876-00-6

• Formula:
• C20H26O5

• InChI:
• InChI=1S/C20H26O5/c1-18-7-5-13(22)9-12(18)3-4-14-15-6-8-20(24,16(23)10-21)19(15,2)11-25-17(14)18/h5,7,9,14-15,17,21,24H,3-4,6,8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-/m0/s1

• InChIKey:
• XKTYTTFSGKVSTC-MWTXUKJESA-N

• 11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-, also known as 11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-, is a useful research compound. Its molecular formula is C20H26O5 and its molecular weight is 346.4 g/mol. The purity is usually 95%.

N'-Carbonoimidoylbenzohydrazide

• CAS RN:
• 165276-00-6

• Formula:
• C8H9N3O

• N'-Carbonoimidoylbenzohydrazide, also known as N'-Carbonoimidoylbenzohydrazide, is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.17656. The purity is usually 95%.

2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)-N-(thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 681276-00-6

• Formula:
• C21H19N3OS2

• InChI:
• InChI=1S/C21H19N3OS2/c1-15-5-4-6-16(11-15)12-24-13-19(17-7-2-3-8-18(17)24)27-14-20(25)23-21-22-9-10-26-21/h2-11,13H,12,14H2,1H3,(H,22,23,25)

• InChIKey:
• QSUIGZUQZLWMMU-UHFFFAOYSA-N

• 2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H19N3OS2 and its molecular weight is 393.52. The purity is usually 95%.

4-Chloro-6-methyl-5-phenyl-2-pyridin-3-ylthieno[2,3-d]pyrimidine

In Stock

• CAS RN:
• 851176-00-6

• Formula:
• C18H12ClN3S

• InChI:
• InChI=1S/C18H12ClN3S/c1-11-14(12-6-3-2-4-7-12)15-16(19)21-17(22-18(15)23-11)13-8-5-9-20-10-13/h2-10H,1H3

• InChIKey:
• QYOWLMKMNGKKPY-UHFFFAOYSA-N

• 4-Chloro-6-methyl-5-phenyl-2-pyridin-3-ylthieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C18H12ClN3S and its molecular weight is 337.83. The purity is usually 95%.

N1-cycloheptyl-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872976-00-6

• Formula:
• C23H35N3O5S

• InChI:
• InChI=1S/C23H35N3O5S/c1-16-13-17(2)21(18(3)14-16)32(29,30)26-11-8-12-31-20(26)15-24-22(27)23(28)25-19-9-6-4-5-7-10-19/h13-14,19-20H,4-12,15H2,1-3H3,(H,24,27)(H,25,28)

• InChIKey:
• OHLVKYDYXHTDBT-UHFFFAOYSA-N

• N1-cycloheptyl-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H35N3O5S and its molecular weight is 465.61. The purity is usually 95%.

3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one

In Stock

• CAS RN:
• 932976-00-6

• Formula:
• C12H14N2OS

• InChI:
• InChI=1S/C12H14N2OS/c15-11-10(9-5-4-8-16-9)13-12(14-11)6-2-1-3-7-12/h4-5,8H,1-3,6-7H2,(H,14,15)

• InChIKey:
• INLNKWKKHLPLOS-UHFFFAOYSA-N

• 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32 g/mol. The purity is usually 95%.

(S)-tert-Butyl 1-(hydroxyamino)-3-(4-bromophenyl)-1-oxopropan-2-ylcarbamate

In Stock

• CAS RN:
• 864876-00-6

• Formula:
• C14H19BrN2O4

• InChI:
• InChI=1S/C14H19BrN2O4/c1-14(2,3)21-13(19)16-11(12(18)17-20)8-9-4-6-10(15)7-5-9/h4-7,11,20H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1

• InChIKey:
• PNAQKDRLTIQGSA-NSHDSACASA-N

• (S)-tert-Butyl 1-(hydroxyamino)-3-(4-bromophenyl)-1-oxopropan-2-ylcarbamate is a useful research compound. Its molecular formula is C14H19BrN2O4 and its molecular weight is 359.22 g/mol. The purity is usually 95%.

2'-Fluoro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898776-00-6

• Formula:
• C16H15FO2

• InChI:
• InChI=1S/C16H15FO2/c1-19-13-9-6-12(7-10-13)8-11-16(18)14-4-2-3-5-15(14)17/h2-7,9-10H,8,11H2,1H3

• InChIKey:
• BLHHQWLFXRBMNG-UHFFFAOYSA-N

• 2'-Fluoro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15FO2 and its molecular weight is 258.29 g/mol. The purity is usually 95%.

3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde

In Stock

• CAS RN:
• 885276-00-6

• Formula:
• C8H5IN2O

• InChI:
• InChI=1S/C8H5IN2O/c9-7-4-10-8-6(5-12)2-1-3-11(7)8/h1-5H

• InChIKey:
• GQBINQJYNDOMPZ-UHFFFAOYSA-N

• 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde is a useful research compound. Its molecular formula is C8H5IN2O and its molecular weight is 272.04. The purity is usually 95%.

3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-

Usually In Stock

• CAS RN:
• 131776-00-6

• Formula:
• C19H21F2N3O3

• InChI:
• InChI=1S/C19H21F2N3O3/c1-2-22-5-7-23(8-6-22)17-14(20)9-12-16(15(17)21)24(11-3-4-11)10-13(18(12)25)19(26)27/h9-11H,2-8H2,1H3,(H,26,27)

• InChIKey:
• YAHXZADEQGUPRE-UHFFFAOYSA-N

• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-, also known as 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-, is a useful research compound. Its molecular formula is C19H21F2N3O3 and its molecular weight is 377.4 g/mol. The purity is usually 95%.

4,6-Dimethyl-2-((piperidin-2-ylmethyl)thio)pyrimidine hydrochloride

In Stock

• CAS RN:
• 1420976-00-6

• Formula:
• C12H20ClN3S

• InChI:
• InChI=1S/C12H19N3S.ClH/c1-9-7-10(2)15-12(14-9)16-8-11-5-3-4-6-13-11;/h7,11,13H,3-6,8H2,1-2H3;1H

• InChIKey:
• XXNAFCCQFMCVIT-UHFFFAOYSA-N

• 4,6-Dimethyl-2-((piperidin-2-ylmethyl)thio)pyrimidine hydrochloride is a useful research compound. Its molecular formula is C12H20ClN3S and its molecular weight is 273.83 g/mol. The purity is usually 95%.

methyl 2-(1H-pyrazol-4-yl)acetate

Usually In Stock

• CAS RN:
• 1276076-00-6

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c1-10-6(9)2-5-3-7-8-4-5/h3-4H,2H2,1H3,(H,7,8)

• InChIKey:
• ZAVWZNDAHVBOBF-UHFFFAOYSA-N

• Methyl 2-(1H-pyrazol-4-yl)acetate is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide

Usually In Stock

• CAS RN:
• 1797876-00-6

• Formula:
• C12H17N3O3S

• InChI:
• InChI=1S/C12H17N3O3S/c1-8-3-4-10(19-8)9(18-2)7-14-12(17)15-6-5-13-11(15)16/h3-4,9H,5-7H2,1-2H3,(H,13,16)(H,14,17)

• InChIKey:
• FFCZFIOTWCXXEM-UHFFFAOYSA-N

• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C12H17N3O3S and its molecular weight is 283.35. The purity is usually 95%.

tert-butyl N-[5-formyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]carbamate

In Stock

• CAS RN:
• 2219376-00-6

• Formula:
• C14H16N4O3

• InChI:
• InChI=1S/C14H16N4O3/c1-14(2,3)21-13(20)17-10-8-16-18(11(10)9-19)12-6-4-5-7-15-12/h4-9H,1-3H3,(H,17,20)

• InChIKey:
• KGGQGHPSJVWXGN-UHFFFAOYSA-N

• Tert-butyl N-[5-formyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]carbamate is a useful research compound. Its molecular formula is C14H16N4O3 and its molecular weight is 288.307. The purity is usually 95%.

Pyridin-3-yl-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379976-00-6

• Formula:
• C18H18F3N3O2

• InChI:
• InChI=1S/C18H18F3N3O2/c19-18(20,21)15-6-2-8-23-16(15)26-12-13-4-3-9-24(11-13)17(25)14-5-1-7-22-10-14/h1-2,5-8,10,13H,3-4,9,11-12H2

• InChIKey:
• MKVDSSHSJIUIIY-UHFFFAOYSA-N

• Pyridin-3-yl-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H18F3N3O2 and its molecular weight is 365.356. The purity is usually 95%.